Cas no 2648870-14-6 ((1R,3S,5S)-3-(1-methyl-1H-pyrazol-5-yl)-8-azabicyclo3.2.1octane)

• Product Name: (1R,3S,5S)-3-(1-methyl-1H-pyrazol-5-yl)-8-azabicyclo3.2.1octane
• CAS No: 2648870-14-6
• MF: C₁₁H₁₇N₃
• MW: 191.272782087326
• MDL: MFCD32679109
• CID: 5671821
• PubChem ID: 99803385
• Update Time: 2023-11-27

(1R,3S,5S)-3-(1-methyl-1H-pyrazol-5-yl)-8-azabicyclo3.2.1octane Chemical and Physical Properties

Names and Identifiers

• 2648870-14-6
• EN300-26860858
• (1R,3S,5S)-3-(1-methyl-1H-pyrazol-5-yl)-8-azabicyclo[3.2.1]octane
• (1R,3S,5S)-3-(1-methyl-1H-pyrazol-5-yl)-8-azabicyclo3.2.1octane

• MDL： MFCD32679109
• Inchi： 1S/C11H17N3/c1-14-11(4-5-12-14)8-6-9-2-3-10(7-8)13-9/h4-5,8-10,13H,2-3,6-7H2,1H3/t8?,9-,10+
• InChI Key： AQIVISWYEYMMHQ-PBINXNQUSA-N
• SMILES： N1[C@H]2CC[C@@H]1CC(C1=CC=NN1C)C2

Computed Properties

• Exact Mass: 191.142247555g/mol
• Monoisotopic Mass: 191.142247555g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 207
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 29.8Ų

Experimental Properties

• Density: 1.33±0.1 g/cm3(Predicted)
• Boiling Point: 328.9±35.0 °C(Predicted)
• pka: 11.06±0.40(Predicted)